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Compound of Interest

Compound Name: Hexahydrophthalic anhydride

Cat. No.: B042101

Introduction

Hexahydrophthalic anhydride (HHPA) is a cyclic carboxylic acid anhydride that serves as a
crucial monomer in the synthesis of high-performance polyester resins.[1] Unlike its aromatic
counterpart, phthalic anhydride, from which it is produced via nuclear hydrogenation, HHPA
possesses a saturated cycloaliphatic structure.[1] This fundamental structural difference
imparts a unique and desirable set of properties to the resulting polyester resins, making them
suitable for a wide range of demanding applications. This guide provides an in-depth technical
overview of the role of HHPA in polyester resin synthesis, detailing experimental protocols, key
performance characteristics, and primary applications.

The primary advantages of incorporating HHPA into polyester resin formulations include
enhanced weather and UV resistance, lower resin viscosity, and excellent dielectric properties.
[1][2] These attributes make HHPA an invaluable raw material for researchers and
professionals in the development of advanced coatings, adhesives, and composite materials.

Physicochemical Properties of Hexahydrophthalic
Anhydride

A summary of the key physical and chemical properties of HHPA is presented below. This data
is essential for handling, storage, and reaction stoichiometry calculations.
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Property Value Reference
CAS Number 85-42-7 [1112]
Molecular Formula CsH1003 [1]
Molecular Weight 154.16 g/mol

White glassy solid or clear
Appearance o [1][2]
liquid (when melted)

EINECS Number 201-604-9 [1]

Readily soluble in acetone,

ethanol, benzene, chloroform.
Solubility [1] Slightly soluble in water, [1]

reacting slowly to form

hexahydrophthalic acid.[1]

Synthesis of Unsaturated Polyester Resins with
HHPA

The synthesis of unsaturated polyester resins is typically achieved through a multi-stage
polycondensation reaction. HHPA is incorporated as the saturated acid component, which
builds the polyester backbone and imparts specific properties without creating sites for later
cross-linking. The unsaturation required for curing is provided by another monomer, typically
maleic anhydride.

Experimental Protocol: Two-Stage Melt Condensation

The following is a detailed methodology for the synthesis of an unsaturated polyester resin
using HHPA, adapted from standard industry practices.[3]

1. Charging the Reactor:

o Areactor equipped with a stirrer, thermometer, nitrogen inlet, and a distillation condenser is
charged with the reactants.
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A typical starting molar ratio is 1:1:2.2 of unsaturated anhydride (maleic anhydride) :
saturated anhydride (HHPA) : glycol (e.qg., propylene glycol).[3]

. First Stage: Esterification:

The mixture is heated to approximately 150-160°C under a continuous nitrogen blanket while
stirring.[3] The nitrogen purge is critical to prevent oxidation and discoloration.

As the esterification reaction commences, water is formed as a byproduct and begins to
distill off.[3]

The temperature is gradually increased to 190-200°C over a period of 2-3 hours to maintain
a steady rate of water removal.[3]

. Second Stage: Polycondensation:

When the rate of water distillation slows significantly, a vacuum is applied to the system.[3]
This reduces the boiling point of the remaining water and small molecule byproducts, driving
the polymerization reaction toward completion and higher molecular weight.

The reaction progress is monitored by periodically taking samples and measuring the acid
value (typically titrated against a standard KOH solution).[3]

The reaction is considered complete when the acid value drops to a predetermined level,
often below 50 mg KOH/g.[3]

. Cooling, Inhibition, and Dilution:

Once the target acid value is achieved, the vacuum is broken with nitrogen and the reactor is
cooled to below 100°C.[3]

A polymerization inhibitor (e.g., 100-200 ppm of hydroquinone) is added to prevent
premature gelation and ensure storage stability.[3]

While the polyester is still warm (around 80-90°C), a reactive diluent such as styrene or
diallyl hexahydrophthalate is slowly added with gentle stirring.[3] The typical concentration of
this monomer is 30-50% by weight of the final resin solution.[3]
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e Stirring is continued until a clear, homogenous resin solution is obtained.[3] The final product
is then stored in a sealed, dark, and cool container.[3]

Visualization of Experimental Workflow
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Caption: Experimental workflow for the two-stage synthesis of HHPA-based polyester resin.
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Performance Characteristics and Advantages

The inclusion of HHPA in polyester formulations leads to significant improvements in resin
properties compared to those based solely on aromatic anhydrides like phthalic anhydride.
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Property Description Advantage of Using HHPA
HHPA-based resins exhibit a
) o ) lower viscosity.[1] This reduces
_ _ The internal friction of the resin _ _
Viscosity the need for volatile organic

liquid.

compounds (VOCs) as

thinning solvents.[1]

Weather & UV Resistance

The ability to withstand
degradation from sunlight,
moisture, and temperature

fluctuations.

The saturated aliphatic ring of
HHPA is more resistant to UV
degradation than the aromatic
rings of other anhydrides,
leading to superior

weatherability.[1]

Color Stability

Resistance to yellowing upon

exposure to heat or UV light.

HHPA is preferred over
aromatic anhydrides in
applications like coatings
where high resistance to

yellowing is required.[2]

Thermal Stability

The ability to maintain physical
properties at elevated

temperatures.

Resins formulated with HHPA
exhibit high-temperature
stability and high glass

transition temperatures (TQg).[2]

Dielectric Properties

The ability to act as an

electrical insulator.

HHPA-cured resins have
excellent dielectric properties,
making them ideal for
electronics and electrical

component applications.[2]

Mechanical Properties

Properties such as strength,

flexibility, and adhesion.

Provides a good balance of
mechanical properties,
including film-forming
capabilities, adhesion, and
durability, which can be
tailored by adjusting reactant
ratios.[4][5]
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Visualization of Synthesis Pathway
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Caption: General chemical synthesis pathway for HHPA-based unsaturated polyester resins.

Applications of HHPA-Based Polyester Resins

The unique combination of properties imparted by HHPA makes these polyester resins highly
versatile and suitable for a variety of industrial applications.

o Coatings, Paints, and Varnishes: Their excellent weather resistance, UV stability, and
resistance to yellowing make them ideal for high-performance topcoats, coil coatings, and
protective paints for outdoor use.[1][4][5][6]

e Adhesives and Sealants: HHPA-based resins offer strong adhesion, good thermal stability,
and chemical resistance, making them effective binders in industrial adhesives and sealants.

[2]14]
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» Composites and Laminates: They are used as resin modifiers in unsaturated polyester
(UPR) and vinyl ester (VER) systems to improve handling characteristics and performance in
fiber-reinforced plastics (FRP).[4]

» Plasticizers: HHPA is a precursor for plasticizers used to enhance the flexibility and durability
of polymers such as PVC.[4][6]

o Electronics: Due to their high thermal stability and excellent dielectric properties, they are
used for casting, potting, and encapsulation of electronic components.[2]

o Epoxy Curing Agent: Beyond polyester resins, HHPA is widely used as a hardener for epoxy
resins, where it contributes to low viscosity, a long pot life, and high-temperature
performance in the cured product.[2][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

